N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C22H25N5O4/c1-13(2)17-11-20(28)25-22(23-17)27-19(10-18(26-27)14-7-8-14)24-21(29)12-31-16-6-4-5-15(9-16)30-3/h4-6,9-11,13-14H,7-8,12H2,1-3H3,(H,24,29)(H,23,25,28)
• InChI Key: ZVVDYKHMYFOSEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)COC4=CC=CC(=C4)OC
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications

Anticancer Research

One area of application for structurally related compounds involves anticancer research. For instance, the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been explored with the aim of discovering new anticancer agents. These compounds were tested on 60 cancer cell lines, with one compound showing significant cancer cell growth inhibition against eight cancer cell lines, illustrating the potential of such compounds in cancer therapy development (Al-Sanea et al., 2020).

Antimicrobial and Antiviral Activities

Research into the antimicrobial and antiviral activities of novel derivatives, including those related to the structure , has been conducted. For example, computational and pharmacological evaluations of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives have been assessed for toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This highlights the versatile potential of such compounds in contributing to the development of new therapeutic agents with broad-spectrum activities (Faheem, 2018).

Neuroprotection and Enzyme Inhibition

Compounds structurally similar to the one have also been explored for their neuroprotective properties and ability to inhibit specific enzymes. Kynurenamines, for example, have been investigated as neural nitric oxide synthase (nNOS) inhibitors, with potential implications in neuroprotection and the treatment of neurological disorders. Among the synthesized compounds, certain derivatives have shown significant inhibition activity, highlighting their potential in drug development for neuroprotective therapies (Entrena et al., 2005).

Material Science Applications

Beyond biomedical applications, related compounds have also been investigated for their utility in material science, such as in the synthesis of novel dyes and textile finishing agents. These studies aim to develop new materials with enhanced properties, including antimicrobial and antifungal activities, for use in various industries (Shams et al., 2011).